Cas no 1334377-04-6 ((2E)-1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-3-(2-chlorophenyl)prop-2-en-1-one)

• Product Name: (2E)-1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-3-(2-chlorophenyl)prop-2-en-1-one
• CAS No: 1334377-04-6
• MF: C₁₉H₁₆ClN₃O
• MW: 337.802843093872
• CID: 6575709
• Update Time: 2025-07-20

(2E)-1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-3-(2-chlorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-3-(2-chlorophenyl)prop-2-en-1-one
• (E)-1-[3-(1H-benzimidazol-2-yl)azetidin-1-yl]-3-(2-chlorophenyl)prop-2-en-1-one

• Inchi： 1S/C19H16ClN3O/c20-15-6-2-1-5-13(15)9-10-18(24)23-11-14(12-23)19-21-16-7-3-4-8-17(16)22-19/h1-10,14H,11-12H2,(H,21,22)/b10-9+
• InChI Key： WKQRUYXCBHFWIR-MDZDMXLPSA-N
• SMILES： C(N1CC(C2NC3=CC=CC=C3N=2)C1)(=O)/C=C/C1=CC=CC=C1Cl

Additional information on (2E)-1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-3-(2-chlorophenyl)prop-2-en-1-one

Recent Advances in the Study of (2E)-1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-3-(2-chlorophenyl)prop-2-en-1-one (CAS: 1334377-04-6)

The compound (2E)-1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-3-(2-chlorophenyl)prop-2-en-1-one (CAS: 1334377-04-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The presence of the benzodiazolyl and chlorophenyl moieties in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets, providing valuable insights for further optimization.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of (2E)-1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-3-(2-chlorophenyl)prop-2-en-1-one. A recent publication in the Journal of Medicinal Chemistry described a streamlined, one-pot synthesis approach that reduces the number of steps and minimizes the formation of by-products. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

Biological evaluations of this compound have demonstrated promising results in vitro and in vivo. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited nanomolar inhibitory activity against a panel of cancer cell lines, with minimal cytotoxicity towards normal cells. Additionally, its pharmacokinetic properties, such as metabolic stability and oral bioavailability, have been investigated, showing favorable profiles for further development as a therapeutic agent.

Despite these encouraging findings, challenges remain in the development of (2E)-1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-3-(2-chlorophenyl)prop-2-en-1-one. Issues such as potential off-target effects and the need for improved solubility are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations and advance the compound towards clinical trials.

In conclusion, (2E)-1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-3-(2-chlorophenyl)prop-2-en-1-one represents a promising candidate for drug development, with its unique chemical structure and potent biological activity. Continued research and optimization efforts are expected to further elucidate its therapeutic potential and pave the way for its application in treating various diseases.